Cas no 475291-59-9 (Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid)

Z-Trans-1,2-aminocyclohex-4-ene carboxylic acid is a chiral cyclohexene derivative featuring both amino and carboxylic acid functional groups in a rigid trans configuration. Its constrained cyclic structure and stereochemical purity make it a valuable intermediate in asymmetric synthesis, particularly for peptidomimetics and bioactive molecule development. The Z-configuration of the double bond and trans-relationship of the substituents enhance its utility in designing conformationally restricted scaffolds. This compound is often employed in medicinal chemistry for its ability to impart stereocontrol and improve metabolic stability in target molecules. Its high enantiomeric purity and defined geometry facilitate precise structural modifications in drug discovery applications.
Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid structure
475291-59-9 structure
Product Name:Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid
CAS No:475291-59-9
MF:C15H17NO4
MW:275.299784421921
MDL:MFCD03844603
CID:5040198
Update Time:2025-06-28

Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Z-1,2-TRANS-ACHEC-OH
    • trans-6-Benzyloxycarbonylaminocyclohex-3-enecarboxylic acid
    • 3-Cyclohexene-1-carboxylicacid, 6-[[(phenylmethoxy)carbonyl]amino]-, (1R,6S)-rel-
    • KM5616
    • (1S,6S)-6-(phenylmethoxycarbonylamino)cyclohex-3-ene-1-carboxylic acid
    • 6alpha-(Benzyloxycarbonylamino)-3-cyclohexene-1beta-carboxylic acid
    • trans-1-(Benzyloxycarbonylamino)cyclohex-4-enyl-2-carboxylic acid
    • (1S,6S)-6-(((Benzyloxy)carbonyl)amino)cyclohex-3-ene-1-carboxy
    • Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid
    • MDL: MFCD03844603
    • Inchi: 1S/C15H17NO4/c17-14(18)12-8-4-5-9-13(12)16-15(19)20-10-11-6-2-1-3-7-11/h1-7,12-13H,8-10H2,(H,16,19)(H,17,18)/t12-,13-/m0/s1
    • InChI Key: QIAAZWPFGHTXNZ-STQMWFEESA-N
    • SMILES: OC([C@H]1CC=CC[C@@H]1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 374
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.6

Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid Pricemore >>

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Additional information on Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid

Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid (CAS No. 475291-59-9): A Versatile Chiral Building Block in Organic Synthesis

In the realm of chiral compounds and amino acid derivatives, Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid (CAS No. 475291-59-9) stands out as a structurally unique and synthetically valuable molecule. This cyclohexene-based amino acid has garnered significant attention from researchers in medicinal chemistry, asymmetric synthesis, and peptide modification due to its rigid cyclic structure and dual functional groups.

The molecular structure of Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid features a cyclohexene ring with both amino and carboxylic acid functional groups in a trans configuration, which imparts distinct stereochemical properties. This arrangement makes it particularly useful for creating constrained peptide analogs and conformationally restricted drug candidates, addressing one of the current hot topics in drug discovery - improving metabolic stability and target selectivity.

Recent trends in pharmaceutical research have shown growing interest in cyclic amino acid derivatives like 475291-59-9 for their potential in developing peptide-based therapeutics. The Z-Trans configuration of this compound offers unique advantages in designing GPCR-targeting drugs and enzyme inhibitors, which aligns with the increasing focus on precision medicine and targeted therapies in the pharmaceutical industry.

From a synthetic chemistry perspective, Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid serves as an excellent chiral building block for constructing complex molecular architectures. Its rigid backbone helps control the three-dimensional orientation of attached functional groups, making it valuable for asymmetric catalysis and stereoselective synthesis - areas that continue to gain importance in modern green chemistry initiatives.

The compound's applications extend to material science as well, where its amino-carboxylate structure can be utilized in designing functional polymers and metal-organic frameworks (MOFs). Researchers exploring biodegradable materials and smart drug delivery systems have shown particular interest in derivatives of 475291-59-9, especially in the context of developing environmentally friendly alternatives to conventional materials.

In chemical biology studies, Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid has been employed as a conformational probe to investigate protein-ligand interactions. This application ties into the broader scientific community's focus on structure-activity relationships and rational drug design, addressing frequently searched topics in computational chemistry and molecular modeling circles.

The synthesis and purification of CAS No. 475291-59-9 require specialized expertise in stereoselective synthesis techniques. Current process optimization efforts focus on developing more efficient routes to this valuable chiral intermediate, reflecting the pharmaceutical industry's push toward cost-effective manufacturing of complex molecules.

Market analysis indicates growing demand for high-purity Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid, particularly from contract research organizations and academic research institutions engaged in peptide therapeutics development. The compound's unique structural features position it well within the expanding market for specialty amino acids and custom synthesis building blocks.

From a regulatory standpoint, 475291-59-9 is classified as a research chemical with applications in legitimate scientific investigation. Proper handling procedures should always be followed, in line with standard laboratory safety protocols for amino acid derivatives and organic compounds.

Future research directions for Z-Trans-1,2-aminocyclohex-4-ene carboxylic Acid may explore its potential in bioconjugation chemistry, antibody-drug conjugates (ADCs), and proteolysis-targeting chimeras (PROTACs) - all areas receiving substantial attention in current drug development literature and frequently searched by professionals in the field.

The unique combination of structural rigidity and functional group versatility makes CAS No. 475291-59-9 a compelling subject for ongoing research across multiple disciplines. As the scientific community continues to seek innovative solutions in medicinal chemistry and material design, this cyclohexene amino acid derivative is likely to maintain its relevance in cutting-edge applications.

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